Cas no 923797-32-4 (N-(1-cyanocyclopentyl)-2-[2-(piperidine-1-carbonyl)-3,4-dihydro-2H-1,4-benzoxazin-4-yl]acetamide)

N-(1-cyanocyclopentyl)-2-[2-(piperidine-1-carbonyl)-3,4-dihydro-2H-1,4-benzoxazin-4-yl]acetamide is a structurally complex organic compound featuring a benzoxazine core linked to a cyanocyclopentyl moiety via an acetamide bridge. Its piperidine-1-carbonyl substitution enhances binding affinity, making it a promising candidate for pharmaceutical research, particularly in targeting neurological or enzymatic pathways. The presence of the cyanocyclopentyl group may contribute to metabolic stability, while the benzoxazine scaffold offers potential for modulation of receptor interactions. This compound’s multifunctional design suggests utility in medicinal chemistry as an intermediate or lead molecule for developing bioactive agents. Further studies are required to elucidate its precise pharmacological profile and applications.
N-(1-cyanocyclopentyl)-2-[2-(piperidine-1-carbonyl)-3,4-dihydro-2H-1,4-benzoxazin-4-yl]acetamide structure
923797-32-4 structure
Product Name:N-(1-cyanocyclopentyl)-2-[2-(piperidine-1-carbonyl)-3,4-dihydro-2H-1,4-benzoxazin-4-yl]acetamide
CAS No:923797-32-4
MF:C22H28N4O3
MW:396.482725143433
CID:6174705
PubChem ID:16332132
Update Time:2025-10-30

N-(1-cyanocyclopentyl)-2-[2-(piperidine-1-carbonyl)-3,4-dihydro-2H-1,4-benzoxazin-4-yl]acetamide Chemical and Physical Properties

Names and Identifiers

    • AKOS033017754
    • 923797-32-4
    • N-(1-cyanocyclopentyl)-2-[2-(piperidine-1-carbonyl)-3,4-dihydro-2H-1,4-benzoxazin-4-yl]acetamide
    • EN300-26689160
    • Z106796518
    • Inchi: 1S/C22H28N4O3/c23-16-22(10-4-5-11-22)24-20(27)15-26-14-19(21(28)25-12-6-1-7-13-25)29-18-9-3-2-8-17(18)26/h2-3,8-9,19H,1,4-7,10-15H2,(H,24,27)
    • InChI Key: OFXZLVJZJXJVDN-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2N(CC(NC2(C#N)CCCC2)=O)CC1C(N1CCCCC1)=O

Computed Properties

  • Exact Mass: 396.21614077g/mol
  • Monoisotopic Mass: 396.21614077g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 660
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 85.7Ų

N-(1-cyanocyclopentyl)-2-[2-(piperidine-1-carbonyl)-3,4-dihydro-2H-1,4-benzoxazin-4-yl]acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26689160-0.05g
N-(1-cyanocyclopentyl)-2-[2-(piperidine-1-carbonyl)-3,4-dihydro-2H-1,4-benzoxazin-4-yl]acetamide
923797-32-4 95.0%
0.05g
$212.0 2025-03-20

N-(1-cyanocyclopentyl)-2-[2-(piperidine-1-carbonyl)-3,4-dihydro-2H-1,4-benzoxazin-4-yl]acetamide Related Literature

Additional information on N-(1-cyanocyclopentyl)-2-[2-(piperidine-1-carbonyl)-3,4-dihydro-2H-1,4-benzoxazin-4-yl]acetamide

Comprehensive Analysis of N-(1-cyanocyclopentyl)-2-[2-(piperidine-1-carbonyl)-3,4-dihydro-2H-1,4-benzoxazin-4-yl]acetamide (CAS 923797-32-4)

The compound N-(1-cyanocyclopentyl)-2-[2-(piperidine-1-carbonyl)-3,4-dihydro-2H-1,4-benzoxazin-4-yl]acetamide (CAS 923797-32-4) is a structurally intricate molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of a cyanocyclopentyl group, a piperidine-carbonyl moiety, and a benzoxazine core makes it a compelling subject for drug discovery and development. Researchers are particularly interested in its potential applications in modulating enzymatic activity and receptor interactions, which could pave the way for novel therapeutic agents.

One of the key features of this compound is its benzoxazine scaffold, a heterocyclic structure known for its versatility in medicinal chemistry. The incorporation of a piperidine-1-carbonyl group enhances its binding affinity to specific biological targets, while the cyanocyclopentyl segment contributes to its metabolic stability. These attributes make N-(1-cyanocyclopentyl)-2-[2-(piperidine-1-carbonyl)-3,4-dihydro-2H-1,4-benzoxazin-4-yl]acetamide a promising candidate for further exploration in drug design.

In recent years, the scientific community has shown growing interest in small-molecule modulators and their role in treating complex diseases. Searches for terms like "benzoxazine derivatives in drug discovery" and "piperidine-carbonyl interactions" have surged, reflecting the demand for innovative compounds like CAS 923797-32-4. This molecule's potential to address unmet medical needs aligns with current trends in precision medicine and targeted therapies.

From a synthetic chemistry perspective, the preparation of N-(1-cyanocyclopentyl)-2-[2-(piperidine-1-carbonyl)-3,4-dihydro-2H-1,4-benzoxazin-4-yl]acetamide involves multi-step organic transformations. Key steps include the formation of the benzoxazine ring, followed by the introduction of the piperidine-carbonyl and cyanocyclopentyl functionalities. Optimizing these synthetic routes is crucial for producing high yields and purity, which are essential for preclinical and clinical studies.

The pharmacological profile of CAS 923797-32-4 is another area of active investigation. Preliminary studies suggest that its benzoxazine-acetamide core may interact with central nervous system (CNS) targets, sparking interest in neurological applications. However, comprehensive ADME (Absorption, Distribution, Metabolism, and Excretion) studies are needed to evaluate its bioavailability and safety profile. These findings could position this compound as a valuable tool for neurodegenerative research.

Environmental and regulatory considerations also play a role in the development of N-(1-cyanocyclopentyl)-2-[2-(piperidine-1-carbonyl)-3,4-dihydro-2H-1,4-benzoxazin-4-yl]acetamide. As the pharmaceutical industry shifts toward greener chemistry, researchers are exploring sustainable synthesis methods for such complex molecules. Questions like "how to improve the synthetic efficiency of benzoxazine derivatives" are frequently searched, highlighting the need for eco-friendly approaches.

In conclusion, N-(1-cyanocyclopentyl)-2-[2-(piperidine-1-carbonyl)-3,4-dihydro-2H-1,4-benzoxazin-4-yl]acetamide (CAS 923797-32-4) represents a fascinating intersection of chemistry and biology. Its structural complexity, combined with its potential therapeutic applications, makes it a standout molecule in modern research. As scientific inquiries into small-molecule therapeutics and heterocyclic chemistry continue to grow, this compound is poised to remain a focal point of innovation.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.